Cas no 1040652-46-7 (2-{[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide)

• Product Name: 2-{[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide
• CAS No: 1040652-46-7
• MF: C₂₅H₂₆N₄OS
• MW: 430.565144062042
• CID: 5384628
• Update Time: 2025-05-25

2-{[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl-N-(2,4,6-trimethylphenyl)acetamide
• 2-{[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide

• Inchi： 1S/C25H26N4OS/c1-5-19-6-8-20(9-7-19)21-14-22-25(26-10-11-29(22)28-21)31-15-23(30)27-24-17(3)12-16(2)13-18(24)4/h6-14H,5,15H2,1-4H3,(H,27,30)
• InChI Key： IIGMDCAMCRZOCH-UHFFFAOYSA-N
• SMILES： C(NC1=C(C)C=C(C)C=C1C)(=O)CSC1=NC=CN2N=C(C3=CC=C(CC)C=C3)C=C12

Additional information on 2-{[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide

Compound CAS No. 1040652-46-7: 2-{[2-(4-Ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide

The compound with CAS No. 1040652-46-7, named as 2-{[2-(4-Ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in drug discovery and chemical synthesis, making it a subject of interest for researchers in the field of organic chemistry and pharmacology.

The molecular structure of this compound is characterized by a pyrazolo[1,5-a]pyrazine ring system, which is a heterocyclic aromatic structure known for its stability and reactivity. The presence of a sulfanyl group (-S-) attached to the pyrazolo[1,5-a]pyrazine ring introduces additional electronic properties that enhance the molecule's versatility. Furthermore, the N-(2,4,6-trimethylphenyl)acetamide moiety contributes to the compound's solubility and bioavailability, making it an attractive candidate for drug delivery systems.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving heterocyclic synthesis and sulfur chemistry. The synthesis process typically involves the formation of the pyrazolo[1,5-a]pyrazine ring followed by functionalization with the sulfanyl group and the acetamide moiety. Researchers have optimized reaction conditions to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of pharmaceutical applications.

The chemical properties of this compound are closely tied to its molecular structure. The pyrazolo[1,5-a]pyrazine ring exhibits strong electron-withdrawing effects due to its nitrogen atoms, which influence the reactivity of the sulfanyl group. This makes the compound suitable for applications in redox reactions and catalysis. Additionally, the steric hindrance introduced by the ethyl group on the phenyl ring enhances the molecule's stability under various chemical conditions.

From a biological standpoint, this compound has shown promising activity in preliminary assays targeting enzyme inhibition and cell proliferation modulation. Studies conducted using human cancer cell lines have demonstrated its ability to inhibit key enzymes involved in cell signaling pathways, suggesting potential applications in anticancer therapy. Furthermore, its selectivity towards specific biological targets makes it a valuable tool for exploring disease mechanisms at a molecular level.

One of the most recent breakthroughs involving this compound is its use as a lead molecule in drug design programs targeting neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Researchers have leveraged its structural features to develop analogs with enhanced pharmacokinetic profiles and improved therapeutic efficacy. These efforts have been supported by computational modeling studies that predict favorable drug-like properties for this class of compounds.

In terms of environmental impact and safety considerations, this compound has been subjected to rigorous testing to assess its toxicity profile and biodegradability. Results indicate that it exhibits low acute toxicity and is rapidly metabolized in vivo, reducing its potential environmental footprint. These findings are particularly important given the increasing emphasis on green chemistry principles in modern drug development.

Looking ahead, further research into this compound is expected to uncover additional applications across diverse fields such as agrochemicals and materials science. Its unique combination of structural features and biological activities positions it as a versatile building block for designing novel functional materials with tailored properties.

In conclusion, CAS No. 1040652-46-7 represents a cutting-edge advancement in organic chemistry with broad implications for drug discovery and materials science. By leveraging its distinctive molecular architecture and optimizing its synthesis pathways, researchers can unlock new opportunities for developing innovative solutions to pressing challenges in healthcare and beyond.